(1-Hydroxynaphthalen-2-yl)-(4-methylpiperazin-1-yl)methanone

• IUPAC Name: (1-hydroxynaphthalen-2-yl)-(4-methylpiperazin-1-yl)methanone
• InChI: InChI=1S/C16H18N2O2/c1-17-8-10-18(11-9-17)16(20)14-7-6-12-4-2-3-5-13(12)15(14)19/h2-7,19H,8-11H2,1H3
• InChI Key: OODBRNJJXQJSOV-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(=O)C2=C(C3=CC=CC=C3C=C2)O
• Molecular Formula: C16H18N2O2
• Molecular Weight: 270.33 g/mol

Description

(1-Hydroxynaphthalen-2-yl)-(4-methylpiperazin-1-yl)methanone, also known as HMP, is a synthetic compound used in scientific research. It belongs to the class of piperazine derivatives and has been extensively studied for its potential therapeutic properties.

Scientific Research Applications

(1-Hydroxynaphthalen-2-yl)-(4-methylpiperazin-1-yl)methanone has been extensively studied for its potential therapeutic properties. It has been shown to have antipsychotic, antidepressant, and anxiolytic effects in animal models. (1-Hydroxynaphthalen-2-yl)-(4-methylpiperazin-1-yl)methanone has also been investigated for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and schizophrenia.

Mechanism of Action

The exact mechanism of action of (1-Hydroxynaphthalen-2-yl)-(4-methylpiperazin-1-yl)methanone is not fully understood. However, it is believed to act as a dopamine D2 receptor antagonist and a serotonin 5-HT1A receptor agonist. These actions may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
(1-Hydroxynaphthalen-2-yl)-(4-methylpiperazin-1-yl)methanone has been shown to affect several neurotransmitter systems in the brain, including dopamine and serotonin. It has also been shown to have anxiolytic and sedative effects in animal models. (1-Hydroxynaphthalen-2-yl)-(4-methylpiperazin-1-yl)methanone has been found to have a good safety profile and low toxicity in animal studies.

Advantages and Limitations for Lab Experiments

(1-Hydroxynaphthalen-2-yl)-(4-methylpiperazin-1-yl)methanone has several advantages for use in lab experiments. It is easy to synthesize and has a high purity level. It also has a good safety profile and low toxicity. However, (1-Hydroxynaphthalen-2-yl)-(4-methylpiperazin-1-yl)methanone has some limitations. It has a short half-life, which may make it difficult to study its long-term effects. It also has limited solubility in water, which may make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on (1-Hydroxynaphthalen-2-yl)-(4-methylpiperazin-1-yl)methanone. One area of interest is its potential use in the treatment of psychiatric disorders, such as schizophrenia and depression. Another area of interest is its potential use in the treatment of neurodegenerative diseases, such as Parkinson's and Alzheimer's. Further research is needed to fully understand the mechanism of action of (1-Hydroxynaphthalen-2-yl)-(4-methylpiperazin-1-yl)methanone and its potential therapeutic applications.

Synthesis Methods

(1-Hydroxynaphthalen-2-yl)-(4-methylpiperazin-1-yl)methanone can be synthesized using a multistep process involving the reaction of 2-naphthol with piperazine followed by the addition of methyl iodide. The final product is obtained by purification using column chromatography. This method has been optimized for high yield and purity.